Cas no 101925-74-0 (9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-)

9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- structure
101925-74-0 structure
Product Name:9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
CAS No:101925-74-0
MF:C21H36O3
MW:336.50874710083
CID:1130908
PubChem ID:87554054
Update Time:2025-04-20

9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
    • 3-hydroxypropyl octadeca-9,12,15-trienoate
    • SCHEMBL3661758
    • 101925-74-0
    • 3-Hydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- (9CI)
    • Inchi: 1S/C21H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(23)24-20-17-19-22/h3-4,6-7,9-10,22H,2,5,8,11-20H2,1H3/b4-3-,7-6-,10-9-
    • InChI Key: VWDCSTSVYSAVEP-PDBXOOCHSA-N
    • SMILES: O(CCCO)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

  • Exact Mass: 336.26658
  • Monoisotopic Mass: 336.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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